Cas no 185110-06-9 (2-(3,4-Dichlorophenyl)piperazine)

• Product name: 2-(3,4-Dichlorophenyl)piperazine
• CAS No: 185110-06-9
• MF: C₁₀H₁₂Cl₂N₂
• MW: 231.121680259705
• CID: 114457
• PubChem ID: 4231356

2-(3,4-Dichlorophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dichlorophenyl)piperazine
• 2-(3,4-DICHLORO-PHENYL)-PIPERAZINE
• Piperazine, 2-(3,4-dichlorophenyl)-
• 2-(1H-PYRAZOL-1-YL)ETHYL]AMINEDIHYDROCHLORIDE
• Piperazine,2-(3,4-dichlorophenyl)
• 2-(3,4-Dichlorophenyl)piperazine 2HCl
• (R)-2-(3,4-DICHLORO-PHENYL)-PIPERAZINE
• MFCD06411096
• DTXSID30401066
• AB36404
• FT-0658400
• AKOS015911595
• 2-(3,4-dichloro-phenyl)piperazine
• 188788-22-9
• AB36406
• 185110-06-9
• AC4967
• A812922
• CS-0448950
• (S)-2-(3,4-DICHLORO-PHENYL)-PIPERAZINE
• SY224316
• SCHEMBL5729496
• PUJZPGUYDJGSAC-UHFFFAOYSA-N
• AB25158
• DB-065514

• MDL： MFCD06411096
• Inchi： InChI=1S/C10H12Cl2N2/c11-8-2-1-7(5-9(8)12)10-6-13-3-4-14-10/h1-2,5,10,13-14H,3-4,6H2
• InChI Key： PUJZPGUYDJGSAC-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1C2CNCCN2)Cl)Cl

Computed Properties

• Exact Mass: 230.03800
• Monoisotopic Mass: 230.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 24.1A^2

Experimental Properties

• Density: 1.238
• Boiling Point: 348.1℃at760mmHg
• Flash Point: 164.3°C
• Refractive Index: 1.549
• PSA: 24.06000
• LogP: 2.88490

2-(3,4-Dichlorophenyl)piperazine Security Information

2-(3,4-Dichlorophenyl)piperazine Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-(3,4-Dichlorophenyl)piperazine

Comprehensive Overview of 2-(3,4-Dichlorophenyl)piperazine (CAS No. 185110-06-9)

2-(3,4-Dichlorophenyl)piperazine, with the CAS number 185110-06-9, is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the piperazine derivatives family, known for their versatile applications in medicinal chemistry. The presence of 3,4-dichlorophenyl and piperazine moieties makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting neurological and metabolic pathways.

One of the key reasons for the growing interest in 2-(3,4-Dichlorophenyl)piperazine is its structural similarity to compounds used in CNS (Central Nervous System) research. The piperazine ring is a common pharmacophore in drugs affecting neurotransmitter systems, such as serotonin and dopamine receptors. This has led to investigations into its role in modulating neurotransmitter activity, a hot topic in neuroscience and mental health research. Users searching for "piperazine derivatives for CNS applications" or "3,4-dichlorophenyl compounds in drug development" will find this compound highly relevant.

From a synthetic chemistry perspective, CAS 185110-06-9 is often utilized as a building block for more complex molecules. Its dichlorophenyl group enhances lipophilicity, which can improve membrane permeability—a critical factor in drug design. Recent trends in AI-driven drug discovery have highlighted the importance of such intermediates, as computational models prioritize scaffolds with proven bioactivity. Searches like "best piperazine intermediates for drug synthesis" or "highly lipophilic drug candidates" align well with the properties of this compound.

Another area where 2-(3,4-Dichlorophenyl)piperazine shines is in metabolomics and enzyme inhibition studies. The compound's ability to interact with enzymes like monoamine oxidases (MAOs) has sparked interest in its potential for metabolic disorder research. With the rise of personalized medicine, queries such as "piperazine-based enzyme inhibitors" or "dichlorophenyl compounds in metabolic pathways" are becoming more frequent, underscoring its relevance.

Quality and purity are paramount when working with CAS 185110-06-9. Reputable suppliers ensure the compound meets stringent standards for research use, addressing common concerns like "how to verify piperazine derivative purity" or "best practices for handling aromatic piperazines." Analytical techniques such as HPLC and NMR are typically employed to confirm its identity and purity, making it a reliable choice for high-impact studies.

In summary, 2-(3,4-Dichlorophenyl)piperazine (185110-06-9) is a multifaceted compound with broad applications in pharmaceutical research, neurochemistry, and drug development. Its unique structure and bioactive potential make it a standout candidate for addressing modern challenges in science and medicine. Whether you're exploring "new piperazine derivatives" or "innovative CNS drug scaffolds," this compound offers a promising avenue for cutting-edge research.